N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide
Overview
Description
N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide, also known as DADLE, is a synthetic opioid peptide that has been extensively studied for its potential use in pain management and addiction treatment.
Scientific Research Applications
N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide has been extensively studied for its potential use in pain management and addiction treatment. It has been shown to be a potent analgesic, with a mechanism of action that is distinct from other opioids. N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide has also been shown to reduce the symptoms of withdrawal in opioid-dependent animals, suggesting that it may have potential as a treatment for opioid addiction.
Mechanism of Action
N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide acts on the mu-opioid receptor, which is a G protein-coupled receptor that is widely distributed in the brain and spinal cord. Activation of the mu-opioid receptor leads to the inhibition of neurotransmitter release, resulting in a reduction in pain sensation. N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide has been shown to be a selective mu-opioid receptor agonist, with little or no activity at other opioid receptors.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide has been shown to produce a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and hypothermia. These effects are similar to those produced by other opioids, but N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide has been shown to be more potent and longer-lasting than many other opioids.
Advantages and Limitations for Lab Experiments
N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide has several advantages for use in lab experiments. It is a highly selective mu-opioid receptor agonist, which makes it useful for studying the role of the mu-opioid receptor in pain and addiction. It is also relatively stable and easy to synthesize, which makes it a convenient tool for researchers. However, N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide has some limitations. It is not orally active, which means that it must be administered by injection or infusion. It also has a relatively short half-life, which means that it may need to be administered repeatedly in order to maintain its effects.
Future Directions
There are several future directions for the use of N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide in research. One area of interest is the development of novel analgesics that target the mu-opioid receptor but have fewer side effects than traditional opioids. Another area of interest is the use of N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide as a tool to study the mechanisms of opioid addiction and withdrawal. Finally, there is interest in the use of N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide as a potential treatment for opioid addiction, although more research is needed to determine its safety and efficacy in humans.
In conclusion, N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide is a synthetic opioid peptide that has been extensively studied for its potential use in pain management and addiction treatment. It acts on the mu-opioid receptor, producing a range of biochemical and physiological effects. N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide has several advantages for use in lab experiments, but also has some limitations. There are several future directions for the use of N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide in research, including the development of novel analgesics and the use of N-(3-acetylphenyl)-2-(diphenylacetyl)hydrazinecarboxamide as a tool to study the mechanisms of opioid addiction and withdrawal.
properties
IUPAC Name |
1-(3-acetylphenyl)-3-[(2,2-diphenylacetyl)amino]urea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O3/c1-16(27)19-13-8-14-20(15-19)24-23(29)26-25-22(28)21(17-9-4-2-5-10-17)18-11-6-3-7-12-18/h2-15,21H,1H3,(H,25,28)(H2,24,26,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWFDKOFEQJUBAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)NNC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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